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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AdCaPy
Cat. No.: S5441609

Edge labels in Graphviz can sometimes be placed too close to the edges or other labels, making graphs hard

to read. This is a common issue in complex diagrams.

Solutions and Techniques

You can use several attributes to control the placement of edge labels and improve readability. The table

below summarizes the key attributes for this purpose.

Applies Example
Attribute PP Purpose P

To Value
labeldistance [1] Edges Scales the default distance between a 2.5

taillabel/headlabel and the node.

minlen [2] Edges Specifies the minimum number of ranks (rows in 2
TB layout) between head and tail nodes.

nodesep [3] Graph Increases the minimum horizontal separation "0.625"
between nodes on the same rank.

ranksep [3] Graph Increases the minimum vertical separation "0.625"
between nodes on different ranks.
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Applies Example
Attribute PRA Purpose Xamp

To Value
tailport/headport Edges Manually specifies which part of a node (n, s, e, tailport=n
[2] w) an edge should connect to.

The following workflow demonstrates how to combine these techniques to clarify a graph. It specifically

uses labeldistance=2.5 as you required.
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Click to download full resolution via product page

Graphviz Label and Node Spacing Techniques

How Do | Fix Overlapping Nodes and Poor Layouts?
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When nodes overlap and the layout looks tangled, the issue is often that the layout engine has insufficient

space to arrange elements clearly [3].

Solutions and Techniques

¢ Use Orthogonal Lines and Prevent Overlap: Using splines="ortho" for straight-line edges and
overlap=false can create a more structured, flowchart-like appearance [3].

o Experiment with Layout Engines: If dot produces unsatisfactory results, try other layout engines
like circo for highly interconnected circular graphs [3].

¢ Fix Node Sizes: Set fixedsize=true and define width and height to create a uniform grid of

nodes, preventing large nodes from crowding smaller ones [4].

How Can | Format Text Within a Node (Bold, Color,
etc.)?

To format parts of a node's label differently (e.g., one word in bold or red), you must use HTML-like labels
[5] [4].

Solutions and Techniques

e Basic HTML-like Label: Wrap the label in <. . . > instead of quotation marks. This allows you to use
HTML tags for formatting [5].

e Multi-line Labels: You can use the \n escape sequence within an HTML-like label to break a line [3].

¢ High-Contrast Text: When using fillcolor, always explicitly set fontcolor to ensure text
remains readable against the node's background [6].

Here is a code example that combines these formatting options:

This is a bold word, an italic word, and a line breakThis line is red.

Click to download full resolution via product page

Node Label with Mixed Formatting
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A Note on Color and Contrast

Your specified color palette provides a good range. Remember these key points for clarity [6] [7]:

o Text Contrast: Always set the fontcolor attribute explicitly for any node with a fillcolor to
ensure high contrast and readability.

e Edge Colors: The color attribute defines the color of the edge line itself, while fontcolor should
be used for the edge's label text.

e Color Schemes: Graphviz supports advanced color schemes (like Brewer schemes), but for
consistency, stick to your predefined hex codes (e.g., color="#EA4335",
fillcolor="#FBBCO5") [8] [9] [10].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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